N,N-diallyl-N'-(4-isopropylphenyl)urea

• IUPAC Name: 3-(4-propan-2-ylphenyl)-1,1-bis(prop-2-enyl)urea
• InChI: InChI=1S/C16H22N2O/c1-5-11-18(12-6-2)16(19)17-15-9-7-14(8-10-15)13(3)4/h5-10,13H,1-2,11-12H2,3-4H3,(H,17,19)
• InChI Key: AFEOELHNZVSWKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)N(CC=C)CC=C
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

N,N-diallyl-N'-(4-isopropylphenyl)urea, also known as DIPEU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIPEU is a urea derivative that has been synthesized using different methods, and its unique chemical structure has led to its use in scientific research.

Mechanism of Action

The mechanism of action of N,N-diallyl-N'-(4-isopropylphenyl)urea is not well understood, but it is believed to interact with biological molecules, including enzymes and receptors, through hydrogen bonding and other non-covalent interactions.
Biochemical and Physiological Effects:
N,N-diallyl-N'-(4-isopropylphenyl)urea has been shown to have various biochemical and physiological effects, including anti-inflammatory, antifungal, and antibacterial properties. N,N-diallyl-N'-(4-isopropylphenyl)urea has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diallyl-N'-(4-isopropylphenyl)urea in lab experiments is its unique chemical structure, which allows for the synthesis of new compounds and materials. However, one limitation is the lack of understanding of its mechanism of action, which limits its potential applications in certain fields.

Future Directions

There are several future directions for research involving N,N-diallyl-N'-(4-isopropylphenyl)urea, including the development of new catalysts and materials, the investigation of its mechanism of action, and the exploration of its potential applications in drug discovery. Additionally, further research is needed to determine the safety and toxicity of N,N-diallyl-N'-(4-isopropylphenyl)urea in vivo.

Synthesis Methods

N,N-diallyl-N'-(4-isopropylphenyl)urea can be synthesized using different methods, including the reaction of 4-isopropylphenylisocyanate with diallylamine in the presence of a catalyst. Another method involves the reaction of 4-isopropylphenylisocyanate with diallylurea, followed by the removal of the urea protecting group.

Scientific Research Applications

N,N-diallyl-N'-(4-isopropylphenyl)urea has been used in various scientific research applications, including as a ligand in catalysis, as a reagent in organic synthesis, and as a precursor in the synthesis of other compounds. N,N-diallyl-N'-(4-isopropylphenyl)urea has also been used in the development of new materials, including polymers and dendrimers.